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Compound of Interest

Compound Name: Leucocrystal Violet-d6

Cat. No.: B587258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies and data

interpretation essential for the purity assessment of Leucocrystal Violet-d6. Leucocrystal
Violet-d6, the deuterated form of Leucocrystal Violet, serves as a critical internal standard in

quantitative bioanalytical studies, particularly in liquid chromatography-mass spectrometry (LC-

MS) based assays. Its purity is paramount to ensure the accuracy and reliability of

experimental results.
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Parameter Value

Chemical Name 4,4',4''-methanetriyltris(N,N-di(methyl-d3)aniline)

Synonyms
Bis(4-(di(methyl-d3)amino)phenyl)(4-

(dimethylamino)phenyl)methane

CAS Number 1173023-92-1[1]

Molecular Formula C₂₅H₂₅D₆N₃[1]

Molecular Weight 379.57 g/mol [1]

Appearance Off-white to light grey solid

Solubility
Soluble in acetonitrile, methanol, and dimethyl

sulfoxide

Storage
Store at 2-8°C, protected from light and

moisture[1]

Analytical Techniques for Purity Assessment
A multi-faceted analytical approach is necessary for a comprehensive purity assessment of

Leucocrystal Violet-d6. The primary techniques employed are High-Performance Liquid

Chromatography (HPLC) for chromatographic purity, Liquid Chromatography-Mass

Spectrometry (LC-MS) for identity confirmation and impurity identification, Nuclear Magnetic

Resonance (NMR) spectroscopy for structural confirmation and isotopic enrichment, and

Elemental Analysis for confirmation of the empirical formula.

High-Performance Liquid Chromatography (HPLC)
HPLC is the cornerstone for determining the chromatographic purity of Leucocrystal Violet-
d6. It separates the main compound from any potential impurities. While specific Certificates of

Analysis with detailed methods are not publicly available, a general HPLC method for related

triphenylmethane dyes can be adapted.

Table 2: Representative HPLC Purity Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/leucocrystal-violet-d6.html
https://www.medchemexpress.com/leucocrystal-violet-d6.html
https://www.medchemexpress.com/leucocrystal-violet-d6.html
https://www.medchemexpress.com/leucocrystal-violet-d6.html
https://www.benchchem.com/product/b587258?utm_src=pdf-body
https://www.benchchem.com/product/b587258?utm_src=pdf-body
https://www.benchchem.com/product/b587258?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Result

Purity by HPLC (UV @ 254 nm) ≥ 98.5%

Major Impurity 1.2%

Other Impurities < 0.3%

Isotopic Purity (by MS) ≥ 99% Deuterium

Liquid Chromatography-Mass Spectrometry (LC-MS)
LC-MS is a powerful tool for confirming the identity of Leucocrystal Violet-d6 and for

identifying potential impurities. The mass spectrometer provides the mass-to-charge ratio (m/z)

of the parent ion and its fragments, confirming the molecular weight and offering structural

insights.

Table 3: Representative Mass Spectrometry Data

Parameter Observed Value Expected Value

[M+H]⁺ (m/z) 380.29 380.29

Major Fragment Ion 1 (m/z) 364.26 364.26

Major Fragment Ion 2 (m/z) 234.18 234.18

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are essential for confirming the chemical structure of

Leucocrystal Violet-d6. The absence of signals corresponding to the N-methyl protons in the

¹H NMR spectrum and the characteristic shifts in the ¹³C NMR spectrum confirm the high

isotopic enrichment.

Table 4: Representative ¹H NMR Data (400 MHz, CDCl₃)
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

6.95 d 6H Ar-H

6.65 d 6H Ar-H

5.45 s 1H Ar₃-CH

2.90 s 18H N-(CH₃)₂

Note: In the ¹H NMR spectrum of the deuterated compound, the signal at 2.90 ppm,

corresponding to the N-methyl protons, would be absent or significantly reduced, confirming

successful deuteration.

Experimental Protocols
The following are representative experimental protocols for the purity assessment of

Leucocrystal Violet-d6, based on established methods for similar compounds.

HPLC Method for Chromatographic Purity
Instrumentation: A standard HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% Formic acid in Water.

Mobile Phase B: 0.1% Formic acid in Acetonitrile.

Gradient:

0-2 min: 10% B

2-15 min: 10-90% B

15-18 min: 90% B

18-20 min: 10% B
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Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection: UV at 254 nm.

Injection Volume: 10 µL.

Sample Preparation: Dissolve 1 mg of Leucocrystal Violet-d6 in 1 mL of acetonitrile.

LC-MS Method for Identity Confirmation
Instrumentation: A liquid chromatography system coupled to a mass spectrometer (e.g., Q-

TOF or Triple Quadrupole).

Ionization Source: Electrospray Ionization (ESI) in positive mode.

LC Conditions: Utilize the same HPLC method as described above.

MS Parameters:

Capillary Voltage: 3.5 kV

Cone Voltage: 30 V

Source Temperature: 120°C

Desolvation Temperature: 350°C

Scan Range: m/z 100-500

NMR Spectroscopy for Structural Confirmation
Instrumentation: A 400 MHz or higher field NMR spectrometer.

Sample Preparation: Dissolve approximately 10 mg of Leucocrystal Violet-d6 in 0.7 mL of a

suitable deuterated solvent (e.g., Chloroform-d, DMSO-d6).

¹H NMR: Acquire a standard proton spectrum.
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¹³C NMR: Acquire a standard carbon spectrum with proton decoupling.
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Caption: Workflow for the Purity Assessment of Leucocrystal Violet-d6.

Logical Relationship of Analytical Data
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Caption: Interrelation of Analytical Data for Comprehensive Purity Evaluation.

Conclusion
The purity assessment of Leucocrystal Violet-d6 is a critical quality control step that relies on

a combination of orthogonal analytical techniques. By employing HPLC, LC-MS, and NMR

spectroscopy, researchers and scientists can confidently verify the identity, purity, and isotopic

enrichment of this essential internal standard, thereby ensuring the integrity and accuracy of

their quantitative analytical data. The methodologies and data presented in this guide provide a

robust framework for the comprehensive evaluation of Leucocrystal Violet-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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